Cas no 959584-25-9 (2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 959584-25-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD00665860
• CID: 1025870
• PubChem ID: 2736767
• Update Time: 2024-10-25

2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid
• [3-(4-Methoxyphenyl)-1H-pyrazol-1-yl]acetic acid
• 3-(4-METHOXYPHENYL)-1H-PYRAZOL-1-YLACETIC ACID
• 3-(4-Methoxyphenyl)-1H-pyrazole-1-acetic acid (ACI)
• 2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)aceticacid
• 2-[3-(4-Methoxyphenyl)pyrazol-1-yl]acetic acid
• [3-(4-Methoxy-phenyl)-pyrazol-1-yl]-acetic acid
• CS-0312669
• HRGBMNMEZRJNAK-UHFFFAOYSA-N
• ALBB-005400
• PS-4867
• [3-(4-methoxyphenyl)pyrazol-1-yl]acetic acid
• 959584-25-9
• MFCD00665860
• DTXSID60371586
• DB-329196
• 3-(4-methoxyphenyl)-1H-pyrazol-1-ylacetic acid, AldrichCPR
• 2-[3-(4-Methoxyphenyl)-1H-Pyrazol-1-Yl]Acetic Acid
• AKOS005171581
• STK503389

• MDL： MFCD00665860
• Inchi： 1S/C12H12N2O3/c1-17-10-4-2-9(3-5-10)11-6-7-14(13-11)8-12(15)16/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： HRGBMNMEZRJNAK-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC(C2C=CC(OC)=CC=2)=N1)O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų